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Introduction

IR-783 is a near-infrared (NIR) heptamethine cyanine dye that has emerged as a valuable tool
for live cell imaging.[1] Its fluorescence emission in the NIR spectrum (typically around 800 nm)
allows for deep tissue penetration and minimizes interference from cellular autofluorescence,
which is prevalent in the visible spectrum.[2] These characteristics make IR-783 particularly
well-suited for in vivo and in vitro imaging studies. Notably, IR-783 exhibits preferential
accumulation in cancer cells, a phenomenon attributed to the overexpression of organic anion-
transporting polypeptides (OATPS) on their cell membranes.[1][3][4][5] This inherent tumor-
targeting property, combined with its good water solubility and low cytotoxicity at imaging
concentrations, makes IR-783 a promising agent for cancer research, drug delivery tracking,
and diagnostics.[2][4]

Physicochemical and Fluorescent Properties
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Property Value Reference
Chemical Formula C38H46CIN2Na06S2 [6]
Molecular Weight 749.0 g/mol [6]
Excitation Maximum ~776-780 nm [7]
Emission Maximum ~798-810 nm [7]
Solubility Good in water, DMSO, DMF, 1]
Ethanol
Purity >95% (typically) N/A
Storage -20°C, protected from light [7]

Quantitative Data for Live Cell Imaging
Cytotoxicity of IR-783

IR-783 generally exhibits low cytotoxicity at concentrations typically used for live cell imaging.

[2] However, as with any fluorescent probe, it is crucial to determine the optimal, non-toxic

concentration for each specific cell line and experimental condition.
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. Concentrati  Incubation Cell
Cell Line Assay ) L Reference
on Time Viability (%)
HT-29
(Human No significant
MTT 2 uM 4 hours o [2]
Colorectal cytotoxicity
Cancer)
HT-29
(Human No significant
MTT 10 uM 4 hours o [2]
Colorectal cytotoxicity
Cancer)
HT-29
(Human No significant
MTT 25 uM 4 hours o [2]
Colorectal cytotoxicity
Cancer)
HT-29
(Human No significant
MTT 50 uM 4 hours o [2]
Colorectal cytotoxicity
Cancer)
MDA-MB-231
Dose-
(Human
MTT 20-160 pM 24 hours dependent [8]
Breast
decrease
Cancer)
MCF-7
Dose-
(Human
MTT 20-160 pM 24 hours dependent [8]
Breast
decrease
Cancer)

Photostability of IR-783

The photostability of a fluorophore is critical for long-term imaging experiments. While cyanine

dyes can be susceptible to photobleaching under intense illumination, IR-783 is considered

relatively stable for standard imaging protocols.
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Condition Parameter Value Reference
Laser Irradiation (808 Dramatic decrease

Absorbance Decrease ] [2][9]
nm, 1.0 W/cm2) after 1 min

_ . Absorbance Decay
In Gelatin Matrix 1) ~73 £ 7 days N/A
T

Note: The photostability is highly dependent on the imaging conditions, including laser power,
exposure time, and the cellular microenvironment. It is recommended to use the lowest
possible laser power and exposure time to minimize photobleaching.

Signal-to-Noise Ratio (SNR)

A high signal-to-noise ratio is essential for clear visualization of stained structures. The
preferential accumulation of IR-783 in specific organelles of certain cell types contributes to a
favorable SNR.

Parameter Observation Reference

Accumulates in mitochondria

Cellular Localization [1][3][10]
and lysosomes of cancer cells.

Minimal due to emission in the
Background Fluorescence [2]
NIR spectrum.

) High TBR observed at 8 hours
Tumor-to-Background Ratio

(TBR) in vi post-injection in a mouse [11]
in vivo

model.

Experimental Protocols
Live Cell Imaging with IR-783

This protocol provides a general guideline for staining live cells with IR-783. Optimization may
be required for different cell types and experimental setups.

Materials:
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IR-783 dye

Anhydrous Dimethyl Sulfoxide (DMSO)

Complete cell culture medium

Phosphate-Buffered Saline (PBS), pH 7.4

Live-cell imaging dish or chamber slide

Fluorescence microscope with appropriate NIR filter sets
Protocol:

Prepare a 1 mM Stock Solution: Dissolve the appropriate amount of IR-783 in anhydrous
DMSO. Mix well by vortexing. Store the stock solution in small aliquots at -20°C, protected
from light.

Cell Seeding: Seed cells on a live-cell imaging dish or chamber slide and allow them to
adhere and grow to the desired confluency (typically 50-70%).

Prepare Staining Solution: On the day of the experiment, thaw a vial of the IR-783 stock
solution. Dilute the stock solution in pre-warmed complete cell culture medium to a final
working concentration of 1-10 uM. The optimal concentration should be determined
experimentally.

Cell Staining: Remove the existing culture medium from the cells and wash once with pre-
warmed PBS. Add the IR-783 staining solution to the cells, ensuring the entire surface is
covered.

Incubation: Incubate the cells for 20-30 minutes at 37°C in a CO:z incubator, protected from
light.[7]

Washing: After incubation, remove the staining solution and wash the cells two to three times
with pre-warmed complete cell culture medium or PBS to remove any unbound dye.

Imaging: Add fresh, pre-warmed complete cell culture medium to the cells. The cells are now
ready for imaging using a fluorescence microscope equipped with appropriate excitation and
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emission filters for the NIR range (Excitation: ~780 nm, Emission: ~810 nm).[7]
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Workflow for live cell imaging with IR-783 dye.

Cytotoxicity Assay using MTT

This protocol describes how to perform a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide (MTT) assay to determine the cytotoxicity of IR-783.

Materials:

IR-783 dye

Cells of interest

96-well plate

Complete cell culture medium

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Protocol:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in
100 pL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

Treatment: Prepare a serial dilution of IR-783 in complete culture medium at 2x the final
desired concentrations. Remove the medium from the wells and add 100 pL of the IR-783
dilutions to the respective wells. Include untreated control wells (medium only) and vehicle
control wells (medium with the highest concentration of DMSO used).

Incubation: Incubate the plate for the desired exposure time (e.qg., 24, 48, or 72 hours) at
37°C in a CO:z incubator.

Add MTT Reagent: After the incubation period, add 10 pL of the 5 mg/mL MTT solution to
each well.
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Incubate with MTT: Incubate the plate for 4 hours at 37°C, allowing the viable cells to
metabolize the MTT into formazan crystals.

Solubilize Formazan: Carefully remove the medium from each well. Add 100 pL of the
solubilization solution to each well to dissolve the purple formazan crystals.

Measure Absorbance: Gently shake the plate on an orbital shaker for 15 minutes to ensure
complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each treatment group by
normalizing the absorbance values to the untreated control group.
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Workflow for cytotoxicity assessment using MTT assay.
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Signaling Pathways and Cellular Uptake

The preferential accumulation of IR-783 in cancer cells is primarily mediated by the Organic
Anion-Transporting Polypeptide (OATP) family of transmembrane proteins.[1][3][4] These
transporters are often overexpressed in various cancer types. Once inside the cell, IR-783 has
been observed to localize within the mitochondria and lysosomes.[1][3][10] This specific
subcellular localization can be leveraged for targeted therapies and for studying the health and
function of these organelles.

Intracellular Space

Localization
Localization
T Mitochondria

Cell Membrane

OATP Transporter

Extracellular Space

IR-783 Dye

IR-783 Dye

Click to download full resolution via product page

Cellular uptake and localization of IR-783 dye.

Troubleshooting
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Problem

Possible Cause

Suggested Solution

No or weak fluorescence

signal

- Incorrect filter set used.- Dye
concentration is too low.- Cells

are not healthy.

- Ensure the microscope is
equipped with the correct NIR
filter set.- Increase the
concentration of IR-783.-
Check cell viability and
morphology.

High background fluorescence

- Incomplete removal of
unbound dye.- Dye has
precipitated.

- Increase the number of
washing steps.- Ensure the IR-
783 stock solution is fully
dissolved and filter if

necessary.

Cell death observed after

staining

- IR-783 concentration is too
high.- Prolonged exposure to

excitation light.

- Perform a cytotoxicity assay
to determine the optimal non-
toxic concentration.- Reduce
laser power and/or exposure

time during imaging.

Inconsistent staining

- Uneven cell density.-
Incomplete mixing of the

staining solution.

- Ensure a monolayer of cells
with even confluency.- Gently
mix the staining solution before

adding it to the cells.

Conclusion

IR-783 is a powerful near-infrared fluorescent dye for live cell imaging, offering distinct

advantages in sensitivity and deep tissue imaging capabilities. Its inherent tumor-targeting

properties make it an invaluable tool for cancer research. By following the provided protocols

and optimizing conditions for specific experimental needs, researchers can effectively utilize IR-

783 to gain deeper insights into cellular processes and advance drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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